Cas no 1337881-24-9 ((5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride)

• Product Name: (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride
• CAS No: 1337881-24-9
• MF: C₆H₈BrCl₃N₂
• MW: 294.404117584229
• MDL: MFCD22380364
• CID: 1234199
• Update Time: 2025-06-13

(5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chloro-3-pyridinyl)methanamine dihydrochloride
• (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride
• (5-bromo-2-chloropyridin-3-yl)methanamine;dihydrochloride
• 5-Bromo-3-(hydroxymethyl)-2-(trifluoromethyl)pyridine

• MDL： MFCD22380364
• Inchi： 1S/C6H6BrClN2.2ClH/c7-5-1-4(2-9)6(8)10-3-5;;/h1,3H,2,9H2;2*1H
• InChI Key： UAEFDBPLWFWRDL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CN)Cl.Cl.Cl

Computed Properties

• Exact Mass: 291.894
• Monoisotopic Mass: 291.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride

Comprehensive Overview of (5-Bromo-2-chloropyridin-3-yl)methanamine Dihydrochloride (CAS No. 1337881-24-9)

(5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride (CAS No. 1337881-24-9) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its pyridine backbone, is particularly valued for its role as a building block in the development of novel therapeutic agents. Its molecular structure, featuring both bromine and chlorine substituents, enhances its reactivity, making it a versatile intermediate in medicinal chemistry.

The growing interest in heterocyclic compounds like (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride is driven by their applications in drug discovery and biochemical research. Researchers frequently search for high-purity intermediates to ensure the reproducibility of experiments, and this compound meets such demands due to its well-defined properties. Its dihydrochloride salt form further improves solubility, a critical factor in in vitro and in vivo studies.

In recent years, the demand for custom synthesis services has surged, with CAS No. 1337881-24-9 often requested for targeted molecule development. This aligns with trends in precision medicine, where tailored compounds are essential for addressing specific biological pathways. The compound’s halogenated pyridine structure also makes it a candidate for catalysis and material science applications, expanding its utility beyond traditional pharmaceutical uses.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and identity of (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride. These methods ensure compliance with Good Laboratory Practices (GLP), a priority for laboratories focused on regulatory submissions. Additionally, the compound’s stability under controlled conditions makes it suitable for long-term storage, a feature highly valued in high-throughput screening environments.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 1337881-24-9 gain prominence for their ability to modulate biological targets. Searches for pyridine derivatives and amine-functionalized intermediates often highlight this compound due to its balanced reactivity and compatibility with diverse coupling reactions. Its relevance in kinase inhibitor research further underscores its importance in contemporary biopharmaceutical innovation.

In summary, (5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride (CAS No. 1337881-24-9) represents a critical tool for researchers advancing small-molecule therapeutics. Its multifaceted applications, from lead optimization to chemical biology, position it as a cornerstone in modern scientific endeavors. With ongoing advancements in synthetic methodologies, this compound is poised to remain a focal point in cutting-edge research.